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Compound of Interest

Compound Name: Relamorelin tfa

Cat. No.: B10828215

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive meta-analysis of the clinical trial data for Relamorelin
(Relamorelin TFA), a ghrelin receptor agonist, and compares its performance with other
prokinetic agents in the treatment of diabetic gastroparesis and functional constipation. This
analysis is intended to inform researchers, scientists, and drug development professionals on
the efficacy, safety, and mechanistic profile of Relamorelin in the context of current therapeutic
alternatives.

Executive Summary

Relamorelin, a synthetic pentapeptide analog of ghrelin, has demonstrated prokinetic effects in
clinical trials for both diabetic gastroparesis and chronic constipation. As a selective agonist of
the ghrelin/growth hormone secretagogue receptor (GHSR), it represents a targeted approach
to enhancing gastrointestinal motility. This guide summarizes the key findings from Phase 2
clinical trials and provides a comparative landscape of its efficacy and safety against
established and other emerging therapies.

Data Presentation: Comparative Clinical Trial Data

The following tables summarize the quantitative data from clinical trials of Relamorelin and its
comparators for diabetic gastroparesis and chronic constipation.
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Table 1: Relamorelin vs. Metoclopramide for Diabetic

Gastroparesis (Phase2?bData)

Endpoint

Relamorelin (10 pg
BID)

Placebo

Metoclopramide
(Oral)

Efficacy

Change in Vomiting

Frequency

~75% reduction from
baseline (not
statistically significant
vs. placebo)[1][2][3]

baseline[2]

~70% reduction from

39% symptom

improvement[4]

Improvement in
Composite Symptom
Score (Nausea, Pain,

Bloating, Fullness)

Statistically significant
improvement vs.
placebo (p < 0.05)[1]

[2]1315]

Statistically significant
improvement vs.

placebo[4]

Acceleration of

Gastric Emptying

Significant

acceleration (12%

i <1% change[6]
improvement, p <

0.05)[1][2][3][5]

Accelerated gastric

emptying[4]

Safety & Tolerability

Most Common

Adverse Events

Hyperglycemia,
headache, dizziness,
diarrhea[7]

Central nervous
system (CNS) side
effects[4]

Discontinuation due to
AEs

4.4%][7] 2.9%][7]

Not specified in a

comparable manner

Note: Direct head-to-head trial data for Relamorelin and Metoclopramide is limited.

Metoclopramide data is from various studies and may not be directly comparable due to

differences in trial design.

Table 2: Relamorelin vs. Other Prokinetics for Chronic
Constipation (Phase 2a Data)
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. ) . . Lubiprosto
. Relamorelin  Prucaloprid Linaclotide
Endpoint ne (24 ug Placebo
(100 pg QD) e (2mg QD) (145 ug QD) BID)
Efficacy
13.2% of
patients
achieved =3
SCBMs/week
(Prucalopride
trial)[6][9];
Increase in o 27.8% of Mean change Mean change
Statistically )
Spontaneous S patients from Mean SBMs from
significant ) ) )
Bowel ) achieved =3 baseline: 2.9 at week 1: baseline: 1.6
increase (p <
Movements 0.001)(8] SCBMs/week  SBMs/week[1  5.89[11] SBMs/week
(SBMs)/week ' [6]119] 0] (Linaclotide
trial)[10];
Mean SBMs
at week 1:
3.99
(Lubiprostone
trial)[11]
Statistically
) o ] Increased
Acceleration significant Stimulates ) ]
) ] ) Accelerated fluid secretion
of Colonic acceleration colonic ) -
) B transit[12] and
Transit (p =0.017 at motility[6] ]
transit[13]
48h)[8]
Safety &
Tolerability
Increased Headache,
Most _ . _
appetite, gastrointestin _ Nausea,
Common ) Diarrhea[10]
fatigue, al headache, -
Adverse ) [12] )
headache|[8] complaints[15 diarrhea[13]
Events
[14] ]
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Note: Data is derived from separate clinical trial programs and is not from head-to-head

studies. Efficacy endpoints and patient populations may differ across trials.

Experimental Protocols

Relamorelin Phase 2b Trial for Diabetic Gastroparesis
(NCT02357420)

o Study Design: A randomized, double-blind, placebo-controlled, 12-week study.[1][2][3][5]

Patient Population: 393 patients with diabetic gastroparesis, characterized by delayed gastric
emptying and symptoms of nausea, vomiting, abdominal pain, bloating, and early satiety.[1]

[2][31[5]

Intervention: Subcutaneous injection of Relamorelin (10 pg, 30 pg, or 100 ug twice daily) or
placebo.[1][2][3][5]

Primary Endpoint: Change from baseline in the weekly frequency of vomiting episodes.[1][2]

[5]

Secondary Endpoints: Changes in a composite score of gastroparesis symptoms (nausea,
postprandial fullness, abdominal pain, and bloating), and gastric emptying time measured by
a 13C-spirulina breath test.[1][2][5]

Relamorelin Phase 2a Trial for Chronic Constipation
(NCT01781104)

o Study Design: A randomized, double-blind, placebo-controlled, parallel-group trial conducted
over 14 days.[8][16]

Patient Population: 48 female patients with chronic constipation (fulfilling Rome Il criteria)
with four or fewer spontaneous bowel movements per week.[8]

Intervention: Subcutaneous injection of Relamorelin (100 pg once daily) or placebo.[8][16]

Primary Endpoints: Change in stool consistency (Bristol Stool Scale) and colonic transit.[16]
[17]
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Secondary Endpoints: Number of spontaneous bowel movements (SBMs) per week, number
of complete SBMs, ease of passage, and time to first bowel movement.[16][18]

Mandatory Visualization
Signaling Pathway of Relamorelin (Ghrelin Receptor
Agonist)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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